An ambient pressure, direct hydrogenation of ketones†

Chemical Communications Pub Date: 2023-06-09 DOI: 10.1039/D3CC01014G

Abstract

We report two bifunctional (pyridyl)carbene-iridium(I) complexes that catalyze ketone and aldehyde hydrogenation at ambient pressure. Aryl, heteroaryl, and alkyl groups are demonstrated, and mechanistic studies reveal an unusual polarization effect in which the rate is dependant of proton, rather than hydride, transfer. This method introduces a convenient, waste-free alternative to traditional borohydride and aluminum hydride reagents.

Graphical abstract: An ambient pressure, direct hydrogenation of ketones
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